BENGHE Validation & Comparative

Check Availability & Pricing

Validation of propylene glycol's low toxicity in
comparison to other glycols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propylene Glycol

Cat. No.: B7767615

Propylene Glycol: A Safer Alternative in the
World of Glycols

A detailed comparison of the toxicological profiles of propylene glycol, ethylene glycol, and
diethylene glycol for researchers, scientists, and drug development professionals.

In the realm of glycols, a class of organic compounds widely utilized in pharmaceuticals,
cosmetics, and various industrial applications, a critical examination of their toxicological
profiles is paramount for ensuring human and environmental safety. This guide provides a
comprehensive comparison of propylene glycol (PG) with two other common glycols, ethylene
glycol (EG) and diethylene glycol (DEG), underscoring the significantly lower toxicity of
propylene glycol. The data presented herein is supported by established experimental
protocols and metabolic pathway analysis.

Executive Summary: The Low Toxicity Profile of
Propylene Glycol

Propylene glycol is distinguished from other glycols by its remarkably low toxicity. This is
primarily attributed to its metabolic pathway, which breaks it down into naturally occurring, non-
toxic substances within the human body. In stark contrast, ethylene glycol and diethylene glycol
are metabolized into toxic compounds that can lead to severe health consequences, including
metabolic acidosis and kidney failure. This fundamental difference in metabolism is reflected in
the significantly higher lethal dose 50 (LD50) values for propylene glycol across various
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species and routes of exposure, establishing it as a safer alternative for a wide range of

applications.

Comparative Acute Toxicity Data

The following tables summarize the acute toxicity of propylene glycol, ethylene glycol, and

diethylene glycol, as determined by LD50 values. A higher LD50 value indicates lower acute

toxicity.

Table 1: Oral LD50 Values (mg/kg)

Species Propylene Glycol Ethylene Glycol Diethylene Glycol
Rat 20,000 - 34,000 4,700 - 7,500 12,565 - 28,300
Mouse 22,000 - 32,000 5,500 - 15,490 13,300 - 26,500
Rabbit 18,500 5,000 - 8,000 2,000 - 10,000
Guinea Pig 18,000 - 20,000 6,610 - 8,400 7,800 - 14,000

Table 2: Dermal LD50 Values (mg/kg)

Species Propylene Glycol Ethylene Glycol

Diethylene Glycol

Rabbit 20,800 > 3,500 - 10,000

11,890 - 13,300

Table 3: Inhalation LC50 Values (mg/L for 8 hours)

Species Propylene Glycol Ethylene Glycol

Diethylene Glycol

Rat > 317,040 (as vapor) > 200 (as aerosol)

> 4,600 (as aerosol)

Understanding the Metabolic Divide

The significant difference in toxicity between
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 To cite this document: BenchChem. [Validation of propylene glycol's low toxicity in
comparison to other glycols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767615#validation-of-propylene-glycol-s-low-
toxicity-in-comparison-to-other-glycols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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